4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate
CAS No.:
Cat. No.: VC15669554
Molecular Formula: C19H20N6O6
Molecular Weight: 428.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H20N6O6 |
|---|---|
| Molecular Weight | 428.4 g/mol |
| IUPAC Name | [4-[(E)-[[2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate |
| Standard InChI | InChI=1S/C19H20N6O6/c1-11(26)31-13-6-5-12(7-14(13)30-4)8-21-22-15(27)9-25-10-20-17-16(25)18(28)24(3)19(29)23(17)2/h5-8,10H,9H2,1-4H3,(H,22,27)/b21-8+ |
| Standard InChI Key | ACQVPVJIGTUPJK-ODCIPOBUSA-N |
| Isomeric SMILES | CC(=O)OC1=C(C=C(C=C1)/C=N/NC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC |
| Canonical SMILES | CC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC |
Introduction
This section would introduce the compound "4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate," focusing on its structural features and potential applications. The compound appears to be a derivative of purine with hydrazinylidene and phenyl acetate functionalities, suggesting possible biological or pharmaceutical relevance.
Synthesis
This section would explore potential synthetic pathways. Based on the compound's structure:
-
Starting Materials: Likely involves purine derivatives and acetyl hydrazones.
-
Reaction Conditions: Typical reactions may include condensation under acidic or basic conditions.
-
Purification: Chromatography or recrystallization methods.
Applications
Potential applications could include:
-
Pharmaceuticals: As purine derivatives often show biological activity.
-
Chemical Probes: For studying enzymatic processes involving purines.
Analytical Methods
Characterization techniques might include:
-
NMR Spectroscopy: To confirm structural details.
-
Mass Spectrometry (MS): For molecular weight determination.
-
Infrared Spectroscopy (IR): To identify functional groups.
If you have access to specific databases or additional details about this compound, I can refine this framework further. Let me know how you'd like to proceed!
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume